Cas no 185040-27-1 (4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile)

• Product Name: 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile
• CAS No: 185040-27-1
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 1038220
• PubChem ID: 10678934
• Update Time: 2025-11-01

4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile
• LogP
• 4-(methylamino)-2-(methylthio)-5-Pyrimidinecarbonitrile
• 4-(methylamino)-2-methylsulfanylpyrimidine-5-carbonitrile
• 5-cyano-4-methylamino-2-methylsulfanyl-pyrimidine
• 185040-27-1
• JXLBJMVSMOLNHO-UHFFFAOYSA-N
• DTXSID60443353
• 4-(Methylamino)-2-(methylsulfanyl)pyrimidine-5-carbonitrile
• SB55815
• SCHEMBL2480844
• DB-065508

• MDL： MFCD12963649
• Inchi： 1S/C7H8N4S/c1-9-6-5(3-8)4-10-7(11-6)12-2/h4H,1-2H3,(H,9,10,11)
• InChI Key： JXLBJMVSMOLNHO-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C#N)C(=N1)NC

Computed Properties

• Exact Mass: 180.04714
• Monoisotopic Mass: 180.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 61.6

Additional information on 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile

Comprehensive Overview of 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile (CAS No. 185040-27-1)

4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile (CAS No. 185040-27-1) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique methylamino and methylthio functional groups, has garnered attention for its potential as a building block in drug discovery and material science. Its carbonitrile moiety further enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrimidine derivatives like 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its structural motifs, which mimic natural nucleobases, enabling interactions with biological targets. The compound’s CAS No. 185040-27-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

From a synthetic perspective, 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile is synthesized via condensation reactions involving thiourea derivatives and cyanoacetamide. Its methylthio group offers a reactive site for further functionalization, while the carbonitrile group can be hydrolyzed or reduced to yield carboxylic acids or amines, respectively. These transformations are critical for tailoring the compound’s properties to specific applications, such as crop protection or drug formulation.

The compound’s stability under various pH conditions and its solubility in organic solvents like DMSO and acetonitrile make it a practical choice for laboratory use. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and confirm its structure. These methods align with the growing emphasis on quality control in chemical manufacturing, a topic frequently queried in SEO searches related to fine chemicals.

Emerging trends in green chemistry have also spotlighted 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile as a candidate for eco-friendly synthesis routes. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production, addressing the sustainability concerns prevalent in the chemical industry. This aligns with popular search queries about green solvents and atom economy, highlighting the compound’s modern relevance.

In summary, 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbonitrile (CAS No. 185040-27-1) is a multifaceted compound with broad utility in research and industrial applications. Its structural versatility, coupled with its compatibility with advanced analytical techniques, positions it as a valuable asset in the development of next-generation therapeutics and agrochemicals. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in scientific inquiry.